Cas no 932457-07-3 (ethyl 1-{(2-fluorophenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate)

Ethyl 1-{(2-fluorophenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate is a specialized naphthyridine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a fluorophenyl carbamoylmethyl group at the 1-position and a methyl substituent at the 7-position, contributing to its unique reactivity and binding properties. The ethyl ester moiety enhances solubility and facilitates further synthetic modifications. This compound is of interest due to its rigid heterocyclic core, which may impart selectivity in biological interactions. Its well-defined molecular architecture makes it a valuable intermediate for developing targeted therapeutics, particularly in areas requiring precise molecular recognition. Suitable for controlled experimental use under standard laboratory conditions.

ethyl 1-{(2-fluorophenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate structure

932457-07-3 structure

Product Name:ethyl 1-{(2-fluorophenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate

CAS No:932457-07-3

MF:C₂₀H₁₈FN₃O₄

MW:383.373028278351

CID:5363297

Update Time:2025-06-13

ethyl 1-{(2-fluorophenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- XUHGVNPCJNORHU-UHFFFAOYSA-N
- ethyl 1-{(2-fluorophenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
- Inchi： 1S/C20H18FN3O4/c1-3-28-20(27)14-10-24(19-13(18(14)26)9-8-12(2)22-19)11-17(25)23-16-7-5-4-6-15(16)21/h4-10H,3,11H2,1-2H3,(H,23,25)
- InChI Key： XUHGVNPCJNORHU-UHFFFAOYSA-N
- SMILES： N1(CC(NC2=CC=CC=C2F)=O)C2=C(C=CC(C)=N2)C(=O)C(C(OCC)=O)=C1

ethyl 1-{(2-fluorophenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3411-2664-2μmol	ethyl 1-{[(2-fluorophenyl)carbamoyl]methyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate	932457-07-3		2μmol	$57.0	2023-09-10
Life Chemicals	F3411-2664-5μmol	ethyl 1-{[(2-fluorophenyl)carbamoyl]methyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate	932457-07-3	90%+	5μl	$63.0	2023-07-05
Life Chemicals	F3411-2664-1mg	ethyl 1-{[(2-fluorophenyl)carbamoyl]methyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate	932457-07-3		1mg	$54.0	2023-09-10
Life Chemicals	F3411-2664-2mg	ethyl 1-{[(2-fluorophenyl)carbamoyl]methyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate	932457-07-3		2mg	$59.0	2023-09-10
Life Chemicals	F3411-2664-3mg	ethyl 1-{[(2-fluorophenyl)carbamoyl]methyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate	932457-07-3		3mg	$63.0	2023-09-10
Life Chemicals	F3411-2664-4mg	ethyl 1-{[(2-fluorophenyl)carbamoyl]methyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate	932457-07-3		4mg	$66.0	2023-09-10
Life Chemicals	F3411-2664-5mg	ethyl 1-{[(2-fluorophenyl)carbamoyl]methyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate	932457-07-3	90%+	5mg	$69.0	2023-07-05

ethyl 1-{(2-fluorophenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate Related Literature

1. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
5. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099

Additional information on ethyl 1-{(2-fluorophenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate

Recent Advances in the Study of Ethyl 1-{(2-Fluorophenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate (CAS: 932457-07-3)

The compound ethyl 1-{(2-fluorophenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate (CAS: 932457-07-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique naphthyridine core and fluorophenyl carbamoyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of research has been the compound's role as a potential inhibitor of specific enzymatic targets. Preliminary data suggest that it exhibits high affinity for certain kinases and proteases, which are critical in the regulation of cellular processes such as proliferation, apoptosis, and inflammation. Structural-activity relationship (SAR) studies have been conducted to modify the compound's scaffold, aiming to enhance its selectivity and potency while minimizing off-target effects.

In addition to its enzymatic inhibition properties, recent investigations have explored the compound's pharmacokinetic profile. Studies in rodent models have demonstrated favorable absorption and distribution characteristics, with notable bioavailability when administered orally. However, challenges remain in optimizing its metabolic stability and reducing potential toxicity, which are currently under investigation through advanced formulation strategies and prodrug approaches.

Another significant development is the exploration of ethyl 1-{(2-fluorophenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate in combination therapies. Synergistic effects have been observed when this compound is co-administered with other chemotherapeutic agents, suggesting its potential utility in treating resistant cancers. Ongoing clinical trials are expected to provide further insights into its therapeutic efficacy and safety profile in human subjects.

In conclusion, the latest research on ethyl 1-{(2-fluorophenyl)carbamoylmethyl}-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate highlights its multifaceted potential in drug development. While significant progress has been made in understanding its biological activities and optimizing its properties, further studies are needed to fully realize its therapeutic applications. This compound represents a promising candidate for future innovations in targeted therapies and personalized medicine.